3-(2-hydroxyphenyl)-5-(tetrahydrofuran-2-ylmethyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C25H27N3O6
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-5-(oxolan-2-ylmethyl)-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H27N3O6/c1-31-18-11-14(12-19(32-2)24(18)33-3)23-20-21(16-8-4-5-9-17(16)29)26-27-22(20)25(30)28(23)13-15-7-6-10-34-15/h4-5,8-9,11-12,15,23,29H,6-7,10,13H2,1-3H3,(H,26,27)
• InChI Key: LPOUHBQVDJYHGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C3=C(C(=O)N2CC4CCCO4)NN=C3C5=CC=CC=C5O

Description

The compound 3-(2-hydroxyphenyl)-5-(tetrahydrofuran-2-ylmethyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a structurally complex heterocyclic molecule featuring a pyrrolo-pyrazole core. Its key structural elements include:

• A tetrahydrofuran-2-ylmethyl substituent at position 5, introducing stereochemical and solubility variations.
• A 3,4,5-trimethoxyphenyl group at position 4, which may enhance lipophilicity and influence biological interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes critical differences between the target compound and its analogs, based on substituent variations and synthetic pathways:

Compound	Key Substituents	Structural Features	Synthetic Relevance
Target Compound	5-(tetrahydrofuran-2-ylmethyl), 3-(2-hydroxyphenyl)	Enhanced stereochemical complexity; moderate polarity due to tetrahydrofuran moiety.	Likely synthesized via Ullmann coupling or similar methods (inferred from ).
3-(2-Hydroxyphenyl)-5-(3-hydroxypropyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one []	5-(3-hydroxypropyl)	Higher hydrophilicity due to terminal hydroxyl group.	Registered under CAS 880398-84-5; potential intermediate for prodrug derivatization.
1-(4-Methoxyphenyl)-3-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-1H-pyrazole []	3-(trifluoromethyl), 1-(4-methoxyphenyl)	Increased metabolic stability due to CF3 group; electron-withdrawing effects.	Synthesized via CuI-catalyzed coupling (explicit procedure in ).
1-(5-Hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropan-1,3-dione []	1-phenyl, 3-phenylpropan-1,3-dione	Extended conjugation; keto-enol tautomerism possible.	Prepared via lithium bis(trimethylsilyl)amide-mediated reactions.

Key Findings from Comparative Analysis:

Substituent-Driven Bioactivity: The 3,4,5-trimethoxyphenyl group is a common feature in analogs (), often associated with tubulin inhibition or antiproliferative activity. Replacement of tetrahydrofuran-2-ylmethyl (target) with 3-hydroxypropyl () may alter solubility and membrane permeability. Hydroxypropyl analogs are typically more polar, favoring aqueous solubility .

Synthetic Accessibility :

• The target compound’s tetrahydrofuran-linked side chain likely necessitates multi-step synthesis, including protection/deprotection strategies for the hydroxyl group. highlights the use of CuI catalysts for similar aryl couplings, which could be applicable here .
• In contrast, trifluoromethyl-containing analogs () benefit from straightforward halogen exchange reactions, offering higher yields but less stereochemical control .

Crystallographic and Analytical Data :

• Elemental analysis for pyrazole derivatives (e.g., C11H10N2O2 in ) shows close alignment between calculated and found values (C: 65.34% vs. 65.37%; N: 13.85% vs. 13.95%), suggesting high purity in related compounds . This implies that similar analytical rigor could be applied to characterize the target compound.